Cas no 1421517-96-5 (Isoquinoline, 4-chloro-, 2-oxide)

• Product Name: Isoquinoline, 4-chloro-, 2-oxide
• CAS No: 1421517-96-5
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 5689355
• Update Time: 2023-10-12

Isoquinoline, 4-chloro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-chloro-, 2-oxide

• Inchi： 1S/C9H6ClNO/c10-9-6-11(12)5-7-3-1-2-4-8(7)9/h1-6H
• InChI Key： LGXZFMUYJSTMNM-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=C(Cl)C=[N+]1[O-]

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 420.5±18.0 °C(Predicted)
• pka: -0.37±0.30(Predicted)